2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C24H26N2O7S/c1-29-21-13-16(14-22(30-2)24(21)31-3)23-18-5-4-8-25(18)9-10-26(23)34(27,28)17-6-7-19-20(15-17)33-12-11-32-19/h4-8,13-15,23H,9-12H2,1-3H3
• InChI Key: XJNMBGGUVBCZSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2C3=CC=CN3CCN2S(=O)(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H26N2O7S
• Molecular Weight: 486.5 g/mol

Description

2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C24H26N2O7S and its molecular weight is 486.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, including derivatives of dihydrothiophene and pyrazine, have been explored for their potential in various chemical reactions and applications. For instance, the synthesis of heterocyclic fused 2,5-dihydrothiophene S,S-dioxides has been developed as precursors to heterocyclic o-quinodimethanes, which are crucial intermediates in organic synthesis. These compounds can undergo cycloaddition reactions, leading to the formation of complex heterocyclic structures that could be valuable in developing new materials or pharmaceuticals (Chaloner et al., 1992).

Catalysis and Material Science

In the realm of catalysis and material science, isocyanide and ylidene complexes of boron have been synthesized, showcasing the versatility of boron-containing compounds in creating novel materials. These complexes can lead to innovative applications in catalysis, demonstrating the broad potential of incorporating complex organic molecules into material science (Tamm et al., 1996).

Organic Synthesis and Chemical Reactions

Organic synthesis techniques have been developed to create fused benzo-δ-sultams and other heterocyclic compounds, employing strategies like silver(i)-catalyzed sequential hydroamination and Prins type cyclization. These methods contribute to the synthesis of complex organic molecules, potentially useful in various chemical industries and research fields (Rao et al., 2018).

Antibacterial Agents

Research into novel heterocyclic compounds containing a sulfonamido moiety has been aimed at developing new antibacterial agents. By synthesizing diverse derivatives and evaluating their antibacterial activity, scientists contribute valuable insights into designing more effective antibiotics (Azab et al., 2013).